3-methoxy-4-(1-methyl-1H-pyrazol-4-yl)aniline
Cat. No. B8636592
M. Wt: 203.24 g/mol
InChI Key: RCTMIRRFWNWQRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08349880B2
Procedure details
Step K (2): 10% Palladium on carbon (1.0 g) was added under an atmosphere of nitrogen to a solution of 4-(2-methoxy-4-nitrophenyl)-1-methyl-1H-pyrazole (10.0 g, 42.9 mmol) in methanol (100 mL). The flask was repeated evacuated and flushed with hydrogen gas. The resulting mixture was allowed to stir at rt for 16 h under. The reaction vessel was purged with nitrogen gas. The crude reaction mixture was filtered through a short diatomaceous earth (Celite®) plug. Rinsed reaction vessel and plug with methanol. Concentrated filtrate in vacuo. Dried residue on high vacuum overnight to afford 3-methoxy-4-(1-methyl-1H-pyrazol-4-yl)aniline (6.8 g, 78% yield). LC-MS (M+H)+ 204.2. 1H NMR (400 MHz, DMSO-d6) δ ppm 7.84 (s, 1 H) 7.66 (s, 1 H) 7.19 (d, J=8.2 Hz, 1 H) 6.28 (s, 1 H), 6.18 (d, J=8.2 Hz, 1 H) 5.31 (br s, 1 H), 3.88 (s, 3 H), 3.74 (s, 3 H).
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-(2-methoxy-4-nitrophenyl)-1-methyl-1H-pyrazole
Quantity
10 g
Type
reactant
Reaction Step One
Yield
78%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[C:7]([N+:9]([O-])=O)[CH:6]=[CH:5][C:4]=1[C:12]1[CH:13]=[N:14][N:15]([CH3:17])[CH:16]=1>[Pd].CO>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH:6]=[CH:5][C:4]=1[C:12]1[CH:13]=[N:14][N:15]([CH3:17])[CH:16]=1)[NH2:9]
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Inputs
Step One
[Compound]
|
Name
|
( 2 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
4-(2-methoxy-4-nitrophenyl)-1-methyl-1H-pyrazole
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
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Smiles
|
COC1=C(C=CC(=C1)[N+](=O)[O-])C=1C=NN(C1)C
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|
Name
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|
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Quantity
|
1 g
|
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Type
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catalyst
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Smiles
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[Pd]
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|
Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
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Smiles
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CO
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
to stir at rt for 16 h under
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The flask was repeated evacuated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
flushed with hydrogen gas
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction vessel was purged with nitrogen gas
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction mixture
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered through a short diatomaceous earth (Celite®) plug
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WASH
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Type
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WASH
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|
Details
|
Rinsed
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
reaction vessel and plug with methanol
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COC=1C=C(N)C=CC1C=1C=NN(C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.8 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
